3-(2-Cinnamylphenyl)acrylic acid

• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: (E)-3-[2-[(E)-3-phenylprop-2-enyl]phenyl]prop-2-enoic acid
• InChI: InChI=1S/C18H16O2/c19-18(20)14-13-17-11-5-4-10-16(17)12-6-9-15-7-2-1-3-8-15/h1-11,13-14H,12H2,(H,19,20)/b9-6+,14-13+
• InChI Key: LDBYEQVSQBZSEH-BDXQXIFWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/CC2=CC=CC=C2/C=C/C(=O)O
• Canonical SMILES: C1=CC=C(C=C1)C=CCC2=CC=CC=C2C=CC(=O)O

Description

3-(2-Cinnamylphenyl)acrylic acid belongs to the cinnamic acid derivative family, characterized by a phenylpropanoid backbone with a carboxylic acid group. These derivatives are renowned for their diverse pharmacological activities, including antimicrobial, anticancer, and enzyme-inhibitory effects, driven by substituent-dependent interactions .

Comparison with Similar Compounds

Key Observations:

• Antimicrobial Activity : Electron-withdrawing groups (e.g., Cl, sulfamoyl) enhance antibacterial/fungal potency. For example, 3-(4-chlorophenyl) derivatives inhibit E. coli at lower MIC values than unsubstituted analogs .
• Enzyme Inhibition : C3-substituted phenylboronic esters exhibit enantioselective binding to carbapenemases. The (R)-enantiomer shows stronger inhibition of OXA-48, while (S)-enantiomers target KPC-2 .
• Stereochemical Influence : Asymmetric synthesis (e.g., Morita-Baylis-Hillman reaction) enables access to enantiopure inhibitors with tailored activity .

Physicochemical and Crystallographic Properties

• Hydrogen Bonding : 2-Methyl-3-(3-methylphenyl)acrylic acid forms centrosymmetric dimers via O–H···O interactions, stabilizing crystal lattices .
• π-π Interactions : Benzene ring centroids in 3-(4-bromophenyl) derivatives exhibit perpendicular distances of 3.0–3.9 Å, influencing solubility and bioavailability .